Cas no 275360-67-3 (2-amino-4-heptyl-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile)

• Product Name: 2-amino-4-heptyl-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile
• CAS No: 275360-67-3
• Molecular Formula: C₂₀H₂₂N₂O₃
• Molecular Weight: 338.400285243988
• CID: 6194918
• PubChem ID: 3120785

2-amino-4-heptyl-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile Properties

Names and Identifiers

• 2-amino-4-heptyl-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile
• AKOS000526565
• 2-Amino-4-heptyl-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile
• F0192-0103
• SR-01000416849-1
• 2-amino-4-heptyl-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• AE-848/11827072
• 275360-67-3
• UNM000000524201
• SR-01000416849
• Z56798945
• AKOS016877461
• 2-amino-4-heptyl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile

• InChIKey： PUXJPHTVVOAKBG-UHFFFAOYSA-N
• Inchi： 1S/C20H22N2O3/c1-2-3-4-5-6-9-13-15(12-21)19(22)25-18-14-10-7-8-11-16(14)24-20(23)17(13)18/h7-8,10-11,13H,2-6,9,22H2,1H3
• SMILES： O1C(=C(C#N)C(C2C(=O)OC3C=CC=CC=3C1=2)CCCCCCC)N

Computed Properties

• Exact Mass: 338.16304257g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 338.16304257g/mol
• Heavy Atom Count: 25
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones